Cas no 1212088-57-7 (2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-α-methyl-, (αR)-)

2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-α-methyl-, (αR)- is a specialized organic compound characterized by its unique cyclic structure and stereochemistry. This compound exhibits notable stability and reactivity, making it valuable in various synthetic applications. Its enantiopure nature and specific configuration contribute to its efficacy in targeted chemical transformations. The compound's distinct features render it an attractive option for researchers seeking a reliable and effective building block in organic synthesis.
2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-α-methyl-, (αR)- structure
1212088-57-7 structure
Product Name:2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-α-methyl-, (αR)-
CAS No:1212088-57-7
MF:C11H14O3
MW:194.227063655853
MDL:MFCD09863768
CID:5167370
Update Time:2026-03-04

2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-α-methyl-, (αR)- Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethanol
    • (1R)-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol
    • (R)-1-(3,4-Dihydro-2h-benzo[b][1,4]dioxepin-7-yl)ethan-1-ol
    • 2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-α-methyl-, (αR)-
    • MDL: MFCD09863768
    • Inchi: 1S/C11H14O3/c1-8(12)9-3-4-10-11(7-9)14-6-2-5-13-10/h3-4,7-8,12H,2,5-6H2,1H3/t8-/m1/s1
    • InChI Key: SDNQYLFBYVQZOK-MRVPVSSYSA-N
    • SMILES: O1CCCOC2C=CC(=CC1=2)[C@@H](C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 183
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.7

2H-1,5-Benzodioxepin-7-methanol, 3,4-dihydro-α-methyl-, (αR)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-87897-0.05g
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Enamine
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Enamine
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Enamine
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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